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Compound of Interest

Compound Name: Phosfolan-methyl

Disclaimer: This document provides a comprehensive overview of the available scientific and
technical information regarding Phosfolan-methyl. It is intended for researchers, scientists,
and drug development professionals. A significant portion of the detailed experimental data is
derived from studies on structurally similar analogs, namely Phosfolan and Mephosfolan, due
to the limited availability of specific research on Phosfolan-methyl. This is explicitly noted
where applicable.

Introduction

Phosfolan-methyl is an organophosphate insecticide with the molecular formula
C5H10NO3PS2.[1][2] Like other organophosphates, its insecticidal activity stems from its ability
to inhibit acetylcholinesterase (AChE), a critical enzyme in the nervous system of insects.[3]
There is no ISO common name for this substance; the name “phosfolan-methyl” is approved
in China.[2] The analogous diethyl ester is the ISO common name phosfolan.[4] While its mode
of action is well-understood within its chemical class, specific toxicological and in-depth
experimental data for Phosfolan-methyl are not extensively available in publicly accessible
literature. This guide consolidates the existing information on Phosfolan-methyl and
supplements it with data from its closely related analogs, Phosfolan and Mephosfolan, to
provide a broader technical context.

Physicochemical Properties

The physicochemical properties of Phosfolan-methyl and its analogs are crucial for
understanding their environmental fate, bioavailability, and interaction with biological systems.
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The following tables summarize the key computed and experimental properties.

Table 1: Physicochemical Properties of Phosfolan-

methyl

Property Value Source

Molecular Formula C5H10NO3PS2 PubChem[1]

N-dimethoxyphosphoryl-1,3-
IUPAC Name o o PubChem[1]
dithiolan-2-imine

CAS Number 5120-23-0 PubChem[1]
Molecular Weight 227.2 g/mol PubChem[1]
XLogP3 11 PubChem[1]
Exact Mass 226.98397253 Da PubChem[1]

Table 2: Physicochemical Properties of Phosfolan and
Mephosfolan
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Property Phosfolan Mephosfolan Source
PubChem[5][6],
Molecular Formula C7H14NO3PS2 C8H16NO3PS2 ]
ChemicalBook][7]
PubChem[5],
CAS Number 947-02-4 950-10-7 _
ChemicalBook[7]
] PubChem[5],
Molecular Weight 255.3 g/mol 269.32 g/mol ]
ChemicalBook][7]
) o Colorless to yellow o EPA (1998)[5],
Physical Description ) Yellow to amber liquid ]
solid ChemicalBook][7]
- ) 115-118 °C @ 1x10—3 120 °C @ 0.001 HSDB[5],
Boiling Point )
mmHg mmHg ChemicalBook[7]
Melting Point 40.75 °C Not Available ChemicalBook][8]
I : HSDB[5],
Solubility in Water 650 g/L (technical) Moderately soluble ]
ChemicalBook][7]
XLogP3 0.6 Not Available PubChem][5]

Mechanism of Action: Acetylcholinesterase

Inhibition

The primary mechanism of toxicity for Phosfolan-methyl and other organophosphates is the
inhibition of acetylcholinesterase (AChE).[3] AChE is responsible for the hydrolysis of the
neurotransmitter acetylcholine (ACh) in cholinergic synapses. Inhibition of AChE leads to an
accumulation of ACh, resulting in hyperstimulation of nicotinic and muscarinic receptors, which
disrupts neurotransmission and can lead to paralysis and death in insects.[9][10][11][12]
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Caption: Signaling pathway of acetylcholinesterase inhibition by Phosfolan-methyl.

Metabolism

Studies on the metabolism of the related dithiolane insecticides, Phosfolan and Mephosfolan,
in rats indicate that the major route of degradation is hydrolysis to iminodithiolane, followed by
conversion to thiocyanate and ultimately carbon dioxide.[5] The initial steps in
biotransformation are likely P-N cleavage and/or S-oxidation.[5] In cotton plants, hydroxylation
of the methyl group on the iminodithiolane ring and subsequent conjugation as a glucoside is a
significant metabolic pathway for mephosfolan.[5] The bioactivation of Phosfolan-methyl to its
toxic metabolites is believed to involve cytochrome P450-mediated oxidative processes
requiring NADPH.[3]
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Caption: General metabolic pathway of dithiolane insecticides in rats and cotton plants.

Experimental Protocols

Detailed experimental protocols specifically for Phosfolan-methyl are scarce. However,
methods for the analysis of the broader class of organophosphorus pesticides, including
Phosfolan, in various matrices have been published.

Analysis of Organophosphorus Pesticides in Produce
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A common method for the analysis of organophosphorus pesticides in produce involves
extraction with acetonitrile followed by cleanup using solid-phase extraction (SPE) and analysis
by gas chromatography (GC).[13]

Objective: To extract and quantify organophosphorus pesticide residues from produce samples.
Materials:

e Produce sample (e.g., cabbage, green onions, apples)[13]

» Acetonitrile

e Sodium chloride

e Magnesium sulfate

o Dual-layer primary-secondary amine (PSA)/graphitized carbon black (GCB) SPE tube[13]

» Elution solvent: 35% toluene and 65% acetonitrile[13]

o Ethyl acetate

e GC system with a nitrogen-phosphorus detector (NPD) or mass spectrometry (MS)
detector[13]

Protocol:
e Sample Preparation: Homogenize the produce sample.
» Extraction:
o Weigh a representative portion of the homogenized sample.

o Add acetonitrile and induce a salting-out effect by adding sodium chloride and magnesium
sulfate.[13]

o Shake vigorously and centrifuge to separate the layers.

e Cleanup (Solid-Phase Extraction):
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o Pass the acetonitrile extract through a dual-layer PSA/GCB SPE tube for cleanup.[13]

o Elute the pesticides using a mixture of 35% toluene and 65% acetonitrile.[13]

e Solvent Exchange and Concentration:

o Evaporate the eluate to a small volume (e.g., 0.5 mL).[13]

o Perform a solvent exchange into ethyl acetate.[13]

e Analysis:

o Inject the final extract into a GC-NPD or GC-MS system for separation and quantification.
[13]

o Use matrix-matched standards for accurate quantitation.[13]
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Caption: Experimental workflow for the analysis of organophosphorus pesticides in produce.

Toxicological Information
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Specific toxicological data for Phosfolan-methyl is limited. The acute toxicity of
organophosphates is primarily due to the irreversible inhibition of AChE.[11]

ble 3: icitv of Phosfol | hosfol

Compound Organism Route Toxicity Value Source
Phosfolan Rat Oral (LD50) 8.9 mg/kg RTECS
Phosfolan Rat Skin (LD50) 23 mg/kg RTECS
Mephosfolan Rat Oral (LD50) 9 mg/kg LookChem[14]
Mephosfolan Mouse Oral (LD50) 11 mg/kg LookChem[14]
Mephosfolan Rabbit Skin (LD50) 28.7 mg/kg LookChem[14]

Signs of Acute Exposure: Acute exposure to Phosfolan may cause sweating, pinpoint pupils,
blurred vision, headache, dizziness, muscle spasms, seizures, and coma.[15] Gastrointestinal
symptoms can include excessive salivation, nausea, vomiting, and abdominal pain.[15] Severe
poisoning can lead to respiratory failure and death.[15]

Conclusion

Phosfolan-methyl, with the molecular formula C5H10NO3PS2, is an organophosphate
insecticide that functions through the inhibition of acetylcholinesterase. While its general
mechanism of action is well-established for its chemical class, a detailed and specific body of
research on Phosfolan-methyl itself is not readily available. This technical guide has
synthesized the known information about Phosfolan-methyl and has drawn upon data from its
close structural analogs, Phosfolan and Mephosfolan, to provide a more comprehensive, albeit
extrapolated, overview. The provided data tables, experimental protocols, and pathway
diagrams offer a foundational understanding for researchers and scientists. Further
investigation is warranted to fully characterize the specific toxicological profile and
environmental impact of Phosfolan-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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